Cas no 187409-14-9 (Benzene, 1-(1-bromoethenyl)-3-chloro-)

• Product Name: Benzene, 1-(1-bromoethenyl)-3-chloro-
• CAS No: 187409-14-9
• MF: C₈H₆BrCl
• MW: 217.490240573883
• CID: 1380274
• PubChem ID: 11063887
• Update Time: 2025-05-19

Benzene, 1-(1-bromoethenyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethenyl)-3-chloro-
• SCHEMBL8160941
• 3-chloro-alpha-bromostyrene
• SY330857
• 187409-14-9
• 1-(1-Bromovinyl)-3-chlorobenzene
• JTPCJMLFJFUIDW-UHFFFAOYSA-N

• Inchi： 1S/C8H6BrCl/c1-6(9)7-3-2-4-8(10)5-7/h2-5H,1H2
• InChI Key： JTPCJMLFJFUIDW-UHFFFAOYSA-N
• SMILES： BrC(=C)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 215.93418
• Monoisotopic Mass: 215.93414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 1-(1-bromoethenyl)-3-chloro-

Benzene, 1-(1-bromoethenyl)-3-chloro- (CAS No. 187409-14-9): A Comprehensive Overview

The compound Benzene, 1-(1-bromoethenyl)-3-chloro- (CAS No. 187409-14-9) represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The presence of both bromo and chloro substituents on a benzene ring, coupled with an ethenyl group at the 1-position, endows it with distinct reactivity that makes it a valuable intermediate in various chemical transformations.

In recent years, the study of aryl-substituted compounds has seen remarkable advancements, particularly in the context of medicinal chemistry. The structural motif of Benzene, 1-(1-bromoethenyl)-3-chloro- aligns well with the growing interest in molecules that exhibit both lipophilicity and metabolic stability. These attributes are crucial for designing compounds that can effectively interact with biological targets while minimizing degradation in vivo. The bromo and chloro groups serve as versatile handles for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of Benzene, 1-(1-bromoethenyl)-3-chloro- is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are known for their diverse biological activities. For instance, the bromo group can be selectively replaced using palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl moieties. Similarly, the chloro group can undergo nucleophilic substitution reactions, providing access to a wide array of derivatives. These transformations have opened up new avenues for drug discovery and material science applications.

The compound's electronic properties also make it an attractive candidate for studying charge transfer interactions in chemical systems. The combination of electron-withdrawing chloro and ethenyl groups creates a system that can exhibit both π-conjugation and polarizability effects. These characteristics are particularly relevant in the design of organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of Benzene, 1-(1-bromoethenyl)-3-chloro- can be incorporated into organic electronic devices, where they contribute to improved charge transport and luminescence properties.

In the realm of medicinal chemistry, the synthesis and characterization of Benzene, 1-(1-bromoethenyl)-3-chloro- have provided insights into structure-activity relationships (SAR) for potential therapeutic agents. The presence of both bromo and chloro substituents allows for fine-tuning of binding interactions with biological targets such as enzymes and receptors. By systematically varying these substituents, researchers can optimize affinity and selectivity profiles. This approach has been instrumental in developing novel scaffolds for drugs targeting neurological disorders, infectious diseases, and cancer.

The compound's stability under various reaction conditions has also been a focus of recent research. Studies have shown that Benzene, 1-(1-bromoethenyl)-3-chloro- can be handled under mild conditions without significant degradation, making it a reliable reagent in multi-step syntheses. This stability is particularly important in pharmaceutical manufacturing, where high yields and purity are essential requirements. Additionally, the compound's solubility profile in common organic solvents enhances its utility in synthetic protocols.

From a computational chemistry perspective, Benzene, 1-(1-bromoethenyl)-3-chloro- has been extensively studied to understand its electronic structure and reactivity trends. Advanced computational methods such as density functional theory (DFT) have been employed to predict molecular properties like HOMO-LUMO gaps, polarizability, and ionization potentials. These predictions have guided experimental efforts by providing insights into potential reaction pathways and intermediates.

The synthesis of Benzene, 1-(1-bromoethenyl)-3-chloro- typically involves multi-step organic transformations starting from commercially available precursors such as benzene derivatives. Key steps often include halogenation reactions followed by vinylation or alkylation processes to introduce the ethenyl group at the desired position. The use of transition metal catalysts has been particularly effective in facilitating these transformations with high regioselectivity.

In conclusion, Benzene, 1-(1-bromoethenyl)-3-chloro- (CAS No. 187409-14-9) stands out as a versatile and highly functionalized compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing novel molecules with therapeutic potential. The ongoing exploration of its reactivity patterns and electronic properties continues to expand its utility across multiple scientific disciplines.